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Compound of Interest

Compound Name:
2,6-Dichloropyridine-3-boronic

acid

Cat. No.: B132190 Get Quote

An In-depth Technical Guide to (2,6-dichloropyridin-3-yl)boronic acid

This technical guide provides a comprehensive overview of the molecular structure, weight,

and other physicochemical properties of (2,6-dichloropyridin-3-yl)boronic acid, tailored for

researchers, scientists, and professionals in drug development.

Molecular Structure and Properties
(2,6-dichloropyridin-3-yl)boronic acid is a substituted pyridinylboronic acid derivative. Its

structure is characterized by a pyridine ring substituted with two chlorine atoms at positions 2

and 6, and a boronic acid group at the 3-position.

Molecular Formula: C₅H₄BCl₂NO₂[1][2][3]

SMILES String: B(C1=C(N=C(C=C1)Cl)Cl)(O)O[2][3]

The structural arrangement of its atoms confers specific chemical reactivity, making it a

valuable reagent in various chemical syntheses, particularly in Suzuki-Miyaura cross-coupling

reactions.

Quantitative Data Summary
The key quantitative physicochemical properties of (2,6-dichloropyridin-3-yl)boronic acid are

summarized in the table below for easy reference and comparison.
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Property Value Reference

Molecular Weight 191.81 g/mol [1][3]

Monoisotopic Mass 190.9712 Da [2]

CAS Number 148493-34-9 [1][3]

Appearance White to off-white solid [1]

Purity (HPLC) 99.56% [1]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific applications of (2,6-dichloropyridin-

3-yl)boronic acid are not readily available in the public domain and are typically found in

proprietary documentation or specialized scientific literature. Researchers are advised to

consult chemical synthesis journals and patent literature for potential methodologies.

Molecular and Isotopic Information
The following diagram illustrates the key molecular and isotopic features of (2,6-dichloropyridin-

3-yl)boronic acid.
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Caption: Molecular information for (2,6-dichloropyridin-3-yl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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